Cas no 16491-27-3 (Propanoic acid,2,2-dimethyl-, 2,4-hexadien-1-yl ester)

• Product name: Propanoic acid,2,2-dimethyl-, 2,4-hexadien-1-yl ester
• CAS No: 16491-27-3
• MF: C₁₁H₁₈O₂
• MW: 182.25942
• CID: 225832
• PubChem ID: 5989528

Propanoic acid,2,2-dimethyl-, 2,4-hexadien-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2,2-dimethyl-, 2,4-hexadien-1-yl ester
• hexa-2,4-dienyl 2,2-dimethylpropanoate
• 16491-27-3
• NSC-195137
• NSC195137
• SCHEMBL14844517

• Inchi： InChI=1S/C11H18O2/c1-5-6-7-8-9-13-10(12)11(2,3)4/h5-8H,9H2,1-4H3/b6-5+,8-7+
• InChI Key： FFDIGVRJGHXYSE-BSWSSELBSA-N
• SMILES： C/C=C/C=C/COC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.907
• Boiling Point: 236.1°C at 760 mmHg
• Flash Point: 85.6°C
• Refractive Index: 1.458
• PSA: 26.3
• LogP: 2.70800